Cas no 2361026-25-5 (Potassium (2-bromo-6-fluorophenyl)trifluoroboranuide)

• Product Name: Potassium (2-bromo-6-fluorophenyl)trifluoroboranuide
• CAS No: 2361026-25-5
• MF: C₆H₃BBrF₄K
• MW: 280.894935846329
• MDL: MFCD33543473
• CID: 5673598
• PubChem ID: 141763711
• Update Time: 2026-03-11

Potassium (2-bromo-6-fluorophenyl)trifluoroboranuide Chemical and Physical Properties

Names and Identifiers

• potassium (2-bromo-6-fluorophenyl)trifluoroboranuide
• 2361026-25-5
• EN300-26622064
• Borate(1-), (2-bromo-6-fluorphenyl)trifluoro-, potassium (1:1), (T-4)-
• Potassium (2-bromo-6-fluorophenyl)trifluoroboranuide

• MDL： MFCD33543473
• Inchi： 1S/C6H3BBrF4.K/c8-4-2-1-3-5(9)6(4)7(10,11)12;/h1-3H;/q-1;+1
• InChI Key： XGCPDDHEJCJPTL-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1[B-](F)(F)F)F.[K+]

Computed Properties

• Exact Mass: 279.90844g/mol
• Monoisotopic Mass: 279.90844g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Additional information on Potassium (2-bromo-6-fluorophenyl)trifluoroboranuide

Potassium (2-bromo-6-fluorophenyl)trifluoroboranuide: A Comprehensive Overview

The compound Potassium (2-bromo-6-fluorophenyl)trifluoroboranuide, with the CAS number 2361026-25-5, is a highly specialized chemical entity that has garnered significant attention in the field of organic synthesis and materials science. This compound is a derivative of trifluoroborane, a versatile building block in modern organic chemistry. The presence of the bromine and fluorine substituents on the aromatic ring introduces unique electronic and steric properties, making it an invaluable tool in various chemical transformations.

Recent studies have highlighted the role of Potassium (2-bromo-6-fluorophenyl)trifluoroboranuide in the synthesis of complex organic molecules, particularly in the context of cross-coupling reactions. The trifluoroborate group is known for its ability to act as a leaving group under mild conditions, facilitating the formation of carbon-carbon bonds. This property has been exploited in the development of novel methodologies for constructing biologically active compounds and advanced materials.

One of the most notable applications of this compound is in the field of drug discovery. The bromine and fluorine substituents on the aromatic ring enhance the compound's pharmacokinetic properties, making it a promising candidate for use in medicinal chemistry. Researchers have demonstrated that Potassium (2-bromo-6-fluorophenyl)trifluoroboranuide can serve as an intermediate in the synthesis of bioactive molecules, including potential drug candidates for treating various diseases.

In addition to its role in organic synthesis, Potassium (2-bromo-6-fluorophenyl)trifluoroboranuide has also found applications in materials science. The trifluoroborate group imparts unique electronic properties to the compound, which can be leveraged in the development of advanced materials such as semiconductors and optoelectronic devices. Recent studies have explored its potential as a precursor for synthesizing boron-containing polymers and ceramics, which exhibit exceptional thermal and mechanical stability.

The synthesis of Potassium (2-bromo-6-fluorophenyl)trifluoroboranuide involves a multi-step process that typically begins with the bromination and fluorination of an aromatic ring. The introduction of these substituents is followed by a reaction with trifluoroamine to form the trifluoroborate intermediate. Finally, potassium ions are introduced to yield the final product. This process requires precise control over reaction conditions to ensure high yields and purity.

From a structural perspective, Potassium (2-bromo-6-fluorophenyl)trifluoroboranuide exhibits a unique combination of electronic effects due to its substituents. The bromine atom introduces electron-withdrawing effects, while the fluorine atom contributes both electron-withdrawing and steric effects. These properties influence the reactivity of the compound in various chemical reactions, making it a valuable tool for chemists.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of Potassium (2-bromo-6-fluorophenyl)trifluoroboranuide. Density functional theory (DFT) calculations have revealed that the trifluoroborate group significantly alters the electron distribution on the aromatic ring, enhancing its reactivity towards electrophilic substitution reactions. These findings have been instrumental in guiding experimental studies aimed at optimizing reaction conditions for synthesizing this compound.

In conclusion, Potassium (2-bromo-6-fluorophenyl)trifluoroboranuide is a versatile and highly functionalized chemical entity with wide-ranging applications in organic synthesis, medicinal chemistry, and materials science. Its unique combination of electronic and steric properties makes it an invaluable tool for researchers seeking to develop novel compounds and materials with tailored properties.